Cas no 1361891-13-5 (5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid)

5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid is a chemically synthesized intermediate with potential applications in pharmaceutical and agrochemical research. Its structure features a dichlorophenyl moiety and a hydroxypyridine-acetic acid group, which may contribute to its reactivity and binding properties. This compound is of interest due to its potential as a precursor in the synthesis of biologically active molecules, particularly those targeting inflammatory or infectious pathways. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in laboratory settings. Further studies may explore its role in developing novel therapeutic agents or specialized chemical formulations.

5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid structure

1361891-13-5 structure

Product Name:5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid

CAS No:1361891-13-5

MF:C₁₃H₉Cl₂NO₃

MW:298.121461629868

CID:4919179

Update Time:2025-10-30

5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid
- Inchi： 1S/C13H9Cl2NO3/c14-9-1-2-10(11(15)5-9)8-3-7(4-12(17)18)13(19)16-6-8/h1-3,5-6H,4H2,(H,16,19)(H,17,18)
- InChI Key： ZRBDZLOFJNNACE-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C1=CNC(C(CC(=O)O)=C1)=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 459
XLogP3: 2.1
Topological Polar Surface Area: 66.4

5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024003123-250mg	5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid	1361891-13-5	97%	250mg	$707.20	2022-04-02
Alichem	A024003123-500mg	5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid	1361891-13-5	97%	500mg	$999.60	2022-04-02
Alichem	A024003123-1g	5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid	1361891-13-5	97%	1g	$1,663.20	2022-04-02

5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid Related Literature

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Additional information on 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid

5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic Acid: A Comprehensive Overview

The compound 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid, with CAS No. 1361891-13-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyridine ring substituted with a hydroxyl group at position 2, a dichlorophenyl group at position 5, and an acetic acid moiety at position 3. These structural elements contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid in the development of novel therapeutic agents. Researchers have explored its role as a potential lead compound for anti-inflammatory and antioxidant therapies. The presence of the dichlorophenyl group enhances the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems. Furthermore, the hydroxyl group at position 2 plays a crucial role in hydrogen bonding, which is essential for its interaction with biological targets.

In terms of synthesis, 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets the standards required for preclinical studies. The use of advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry has enabled precise characterization of the compound.

The biological evaluation of 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid has revealed its potential as an anti-cancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. Additionally, the compound has shown promise in modulating inflammatory responses, making it a potential candidate for treating chronic inflammatory diseases such as arthritis.

In conclusion, 5-(2,4-Dichlorophenyl)-2-hydroxypyridine-3-acetic acid represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising biological activities underscore its potential as a lead compound in drug discovery. Continued research into its properties and mechanisms of action will undoubtedly contribute to advancements in medicinal chemistry and pharmacology.